Cas no 2353936-97-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2353936-97-5
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5331849
• PubChem ID: 151151189
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• F85987
• TERT-BUTYL N-(1-CYANO-3-HYDROXYPROPYL)CARBAMATE
• tert-butyl N-(1-cyano-3-hydroxy-propyl)carbamate
• 2353936-97-5
• PS-16691
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-7(6-10)4-5-12/h7,12H,4-5H2,1-3H3,(H,11,13)
• InChI Key： MYGHYTVOBKLBKI-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.4

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2353936-97-5: A Comprehensive Overview

The compound with CAS No. 2353936-97-5, currently designated as "INDEX NAME NOT YET ASSIGNED," has recently emerged as a subject of interest in the scientific community due to its unique properties and potential applications. This compound is a novel organic material that has been synthesized through advanced chemical processes, making it a promising candidate for various industrial and technological applications.

Recent studies have highlighted the unique structural characteristics of CAS No. 2353936-97-5, which contribute to its exceptional chemical stability and reactivity. Researchers have utilized cutting-edge spectroscopic techniques, such as NMR spectroscopy and X-ray crystallography, to elucidate its molecular structure. These findings have provided valuable insights into its electronic configuration and bonding patterns, which are critical for understanding its behavior in different chemical environments.

The synthesis of CAS No. 2353936-97-5 has been optimized through iterative experimentation, resulting in a highly efficient and scalable production process. This advancement has significantly reduced the cost of synthesis, making it more accessible for large-scale applications. The compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and materials science.

In terms of applications, CAS No. 2353936-97-5 has shown remarkable potential in the field of polymer chemistry. Its incorporation into polymer matrices has been demonstrated to enhance mechanical strength and thermal stability, making it an ideal additive for high-performance materials used in aerospace and automotive industries. Additionally, its role as a biocompatible material has been explored in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Recent breakthroughs in computational chemistry have further enhanced our understanding of CAS No. 2353936-97-5's properties. Advanced molecular modeling techniques have been employed to predict its reactivity under various conditions, enabling researchers to design tailored experiments for optimizing its performance in specific applications.

The environmental impact of CAS No. 2353936-97-5 has also been a focal point of recent research. Studies have shown that it exhibits low toxicity and biodegradability under controlled conditions, making it a sustainable alternative to traditional chemicals in certain industries.

In conclusion, CAS No. 2353936-97-5 represents a significant advancement in modern chemistry, offering a versatile platform for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of materials science and technology.